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Compound of Interest

Compound Name: 4,6-Dimethylnicotinaldehyde

Cat. No.: B055874 Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the chemical properties and availability of 4,6-
dimethylnicotinaldehyde and its closely related isomers. Extensive searches of chemical

databases and scientific literature indicate that 4,6-dimethylnicotinaldehyde is not a

commercially available or well-documented compound, and a specific CAS number could not

be identified for this structure.

This document provides a summary of available data for structurally similar and commercially

available isomers, including 2,4-dimethylnicotinaldehyde and 2,6-dimethylpyridine-3-

carbaldehyde, to serve as a reference for research and development in this area.

Chemical Structure and Identification
While no specific data exists for 4,6-dimethylnicotinaldehyde, its structure can be inferred

from its IUPAC name as a pyridine ring with methyl groups at positions 4 and 6, and an

aldehyde group at position 3. For comparison, the structures of related, documented isomers

are presented below.

Table 1: Structures of Dimethylnicotinaldehyde Isomers
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Compound Name Structure

4,6-dimethylnicotinaldehyde (Hypothetical)

2,4-Dimethylnicotinaldehyde

2,6-Dimethylpyridine-3-carbaldehyde

5,6-Dimethyl-3-pyridinecarboxaldehyde

Physicochemical Data of Related Isomers
Quantitative data for commercially available dimethylnicotinaldehyde isomers is summarized

below. This information is critical for applications in synthetic chemistry and drug design.

Table 2: Physicochemical Properties of Dimethylnicotinaldehyde Isomers

Property
2,4-
Dimethylnicotinald
ehyde[1]

2,6-
Dimethylpyridine-3-
carbaldehyde

5,6-Dimethyl-3-
pyridinecarboxalde
hyde

CAS Number 168072-32-0[1] 650141-20-1 1174028-17-1

Molecular Formula C₈H₉NO[1] C₈H₉NO C₈H₉NO

Molecular Weight 135.16 g/mol [1] 135.17 g/mol 135.17 g/mol

Purity ≥98%[1] ≥97% (NMR) Not specified

Appearance Not specified Light yellow liquid Not specified

Storage Conditions
4°C, stored under

nitrogen[1]
≤ -4 °C Not specified

SMILES
CC1=C(C=O)C(=NC=

C1)C[1]
O=Cc1cncc(C)c1C Not specified

Experimental Protocols and Methodologies
Due to the lack of specific literature on 4,6-dimethylnicotinaldehyde, no experimental

protocols for its synthesis or use can be provided.
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However, the synthesis of related substituted pyridines has been documented. For instance,

the synthesis of 4,6-dimethyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile is achieved through a

three-component condensation of cyanothioacetamide with acetaldehyde and 1-(prop-1-en-2-

yl)-piperidine. This suggests that multi-component reactions could be a viable strategy for the

synthesis of various substituted nicotinic aldehydes, potentially including the 4,6-dimethyl

isomer.

Signaling Pathways and Logical Relationships
As no biological or pharmacological studies involving 4,6-dimethylnicotinaldehyde have been

identified, there are no known signaling pathways or experimental workflows to visualize.

For researchers interested in the potential applications of such compounds, it is worth noting

that a related compound, 2,6-dimethylpyridine-3-carboxaldehyde, has been used in the

synthesis of Epelsiban, an oxytocin receptor antagonist. This highlights the potential for

dimethylnicotinaldehyde derivatives to serve as intermediates in the development of

therapeutic agents.

To illustrate a generalized workflow for the potential investigation of a novel compound like 4,6-
dimethylnicotinaldehyde, a logical diagram is provided below.
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Logical Workflow for Novel Compound Investigation

Synthesis and Characterization

Biological Screening

Lead Optimization and Preclinical Development

Hypothesize Synthetic Route

Purification

Structural Characterization (NMR, MS)

Identify Potential Biological Targets

In Vitro Assays

Hit Identification

Lead Optimization (SAR)

In Vivo Efficacy and Toxicity

Candidate Selection

Click to download full resolution via product page
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Caption: A generalized workflow for the synthesis, screening, and development of a novel

chemical entity.

Conclusion
In conclusion, while a comprehensive technical guide on 4,6-dimethylnicotinaldehyde cannot

be provided due to a lack of available data, this document serves as a resource on its closely

related and more accessible isomers. The provided data on these isomers can inform synthetic

strategies and guide future research into this class of compounds. Researchers interested in

4,6-dimethylnicotinaldehyde will likely need to pursue its chemical synthesis to enable further

study. The potential utility of such compounds in medicinal chemistry is suggested by the

applications of similar structures in drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b055874?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

